Cas no 2225142-38-9 (5,8-Dioxa-2-azaspiro[3.5]nonane, hydrochloride (1:1))

• Product Name: 5,8-Dioxa-2-azaspiro[3.5]nonane, hydrochloride (1:1)
• CAS No: 2225142-38-9
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• CID: 5261349
• Update Time: 2025-05-23

5,8-Dioxa-2-azaspiro[3.5]nonane, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5,8-Dioxa-2-azaspiro[3.5]nonane, hydrochloride (1:1)

• Inchi： 1S/C6H11NO2.ClH/c1-2-9-6(5-8-1)3-7-4-6;/h7H,1-5H2;1H
• InChI Key： MOVFGZQCCWDZAN-UHFFFAOYSA-N
• SMILES： C12(OCCOC1)CNC2.Cl

Additional information on 5,8-Dioxa-2-azaspiro[3.5]nonane, hydrochloride (1:1)

Research Brief on 5,8-Dioxa-2-azaspiro[3.5]nonane, hydrochloride (1:1) (CAS: 2225142-38-9)

The compound 5,8-Dioxa-2-azaspiro[3.5]nonane, hydrochloride (1:1) (CAS: 2225142-38-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the spirocyclic structure of 5,8-Dioxa-2-azaspiro[3.5]nonane as a promising scaffold for the design of novel bioactive molecules. The hydrochloride salt form (1:1) enhances its solubility and stability, making it more suitable for pharmacological studies. Researchers have explored its utility as a building block in the synthesis of heterocyclic compounds, which are often key components in drugs targeting neurological disorders, infectious diseases, and cancer.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where the compound was utilized as a precursor in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that derivatives of 5,8-Dioxa-2-azaspiro[3.5]nonane exhibited high binding affinity and selectivity for specific protein targets, suggesting its potential as a versatile pharmacophore in drug design.

In addition to its role in drug discovery, recent investigations have also explored the compound's pharmacokinetic properties. A preclinical study conducted in 2024 revealed that the hydrochloride salt form improved the compound's bioavailability and metabolic stability compared to its free base counterpart. These findings are particularly relevant for the development of orally administered therapeutics, where solubility and absorption are critical factors.

Furthermore, the compound's mechanism of action has been a subject of interest. Preliminary data from cellular assays indicate that 5,8-Dioxa-2-azaspiro[3.5]nonane derivatives may modulate key signaling pathways involved in inflammation and oxidative stress. This has led to speculation about its potential applications in treating chronic inflammatory diseases and neurodegenerative conditions, although further validation is required.

Despite these promising developments, challenges remain in optimizing the compound's synthetic routes and scaling up production. Recent advancements in green chemistry have provided new methodologies for the efficient and sustainable synthesis of 5,8-Dioxa-2-azaspiro[3.5]nonane, hydrochloride (1:1), reducing the reliance on hazardous reagents and minimizing environmental impact.

In conclusion, 5,8-Dioxa-2-azaspiro[3.5]nonane, hydrochloride (1:1) (CAS: 2225142-38-9) represents a valuable tool in modern drug discovery, offering a combination of structural novelty and functional versatility. Ongoing research is expected to uncover additional applications and refine its therapeutic potential, making it a compound of enduring interest in the chemical biology and pharmaceutical communities.